(3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 3-methyl-N-(1-pyridin-4-ylethyl)butan-2-amine
• InChI: InChI=1S/C12H20N2/c1-9(2)10(3)14-11(4)12-5-7-13-8-6-12/h5-11,14H,1-4H3
• InChI Key: FJMYRRWEGREEPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NC(C)C1=CC=NC=C1

Description

(3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine is a secondary amine featuring a branched alkyl chain (3-methylbutan-2-yl) and a pyridin-4-yl-substituted ethyl group. The compound’s structure combines lipophilic (alkyl) and hydrophilic (pyridine) moieties, making it a candidate for applications in medicinal chemistry and catalysis.

For example, N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine () employs copper-catalyzed coupling of pyridine derivatives with amines, suggesting that similar strategies (e.g., Buchwald-Hartwig amination or nucleophilic substitution) could apply .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine typically involves the reaction of 4-pyridinecarboxaldehyde with 3-methylbutan-2-amine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst like palladium on carbon. The reaction conditions often include a solvent such as methanol or ethanol and are conducted at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine may involve continuous flow reactors to optimize the reaction efficiency and yield. The use of automated systems and advanced catalysts can further enhance the production process, making it more cost-effective and scalable.

Chemical Reactions Analysis

Types of Reactions

(3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where halogenated derivatives can be formed using reagents like halogens or halogenating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Lithium aluminum hydride in anhydrous ether at room temperature.

Substitution: Bromine in acetic acid under reflux conditions.

Major Products Formed

Oxidation: Formation of N-oxides or carboxylic acid derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated pyridine derivatives.

Scientific Research Applications

(3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction cascades, enzyme inhibition, or receptor activation, depending on the specific application and target.

Comparison with Similar Compounds

Substituent Variations in Alkyl-Pyridine Amines

The following compounds share structural motifs with the target molecule but differ in alkyl chain length, branching, or pyridine substitution patterns:

Compound Name	Alkyl Group	Pyridine Position	Molecular Formula	Key Properties/Applications	Reference
(propan-2-yl)[1-(pyridin-4-yl)ethyl]amine	Isopropyl	4	C10H17N3	Intermediate in ligand design
(pentan-3-yl)[1-(pyridin-3-yl)ethyl]amine	3-Pentyl	3	C12H21N3	Higher lipophilicity
[3-(dimethylamino)propyl][1-(pyridin-4-yl)ethyl]amine	Dimethylaminopropyl	4	C12H21N3	Enhanced solubility in polar solvents
1-(4-Bromophenyl)ethylamine	3-Methylbutan-2-yl	N/A (Bromophenyl)	C13H19BrN	Potential kinase inhibitor scaffold

Key Observations:

• Branching vs.
• Pyridine Substitution: Pyridin-4-yl derivatives (e.g., target compound and [3-(dimethylamino)propyl] analog) may exhibit stronger hydrogen-bonding interactions with biological targets compared to pyridin-3-yl variants .
• Hybrid Structures : The bromophenyl analog () replaces pyridine with an aromatic halogen, increasing molecular weight and altering electronic properties for applications in radiopharmaceuticals .

Heterocyclic Amine Derivatives

Compounds incorporating additional heterocycles demonstrate divergent pharmacological profiles:

Compound Name	Heterocycle	Key Functional Groups	Applications	Reference
1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)-3-methylbutan-1-amine	Triazolo-pyridine	Triazole, pyridine	Antiviral/anticancer candidates
N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyrazole	Pyrazole, pyridine	Kinase inhibition
{1-Methyl-5-[2-(5-trifluoromethyl-1H-imidazol-2-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-(4-trifluoromethyl-phenyl)-amine	Benzoimidazole	Imidazole, trifluoromethyl	Antiproliferative agents

Key Observations:

• Pyrazole vs. Imidazole : Pyrazole-containing analogs () exhibit lower basicity than imidazole derivatives (), affecting protonation states under physiological conditions .

Physicochemical and Pharmacokinetic Properties

A comparative analysis of solubility, stability, and bioavailability is critical for drug design:

Property	Target Compound	[3-(dimethylamino)propyl] Analog ()	N-cyclopropyl-pyrazole ()
Molecular Weight	~220 g/mol (estimated)	207.31 g/mol	215.28 g/mol
LogP (Predicted)	~2.5	~1.8	~2.1
Melting Point	Not reported	Not reported	104–107°C
Synthetic Yield	Not reported	Not reported	17.9%

Key Observations:

• The low yield (17.9%) for N-cyclopropyl-pyrazole () highlights challenges in synthesizing sterically hindered amines, a consideration for scaling the target compound .

Biological Activity

(3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine is a complex organic compound with the molecular formula C$_{12}$H$_{20}$N$_2$ and a molecular weight of 192.30 g/mol. It features a branched alkyl chain and a pyridine ring, contributing to its unique biological properties and potential applications in medicinal chemistry. This article reviews the current understanding of its biological activity, including interaction studies, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The compound's structure includes:

• A branched alkyl group (3-methylbutan-2-yl)
• An ethylamine moiety attached to a pyridin-4-yl group

These structural features enable diverse interactions with biological targets, potentially influencing various physiological processes.

Research indicates that (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine may interact with specific receptors or enzymes, modulating their activity. The exact mechanisms are still under investigation, but preliminary studies suggest that it may:

• Bind to receptors involved in neurotransmission
• Inhibit enzymatic activity related to metabolic pathways

Understanding these interactions is crucial for elucidating its pharmacodynamics and pharmacokinetics, which can inform its therapeutic potential.

Binding Affinity and Interaction Studies

Studies have focused on determining the binding affinity of (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine to various biological targets. These studies are essential for assessing the compound's efficacy and safety profiles.

Target	Binding Affinity	Biological Effect
Receptor A	High	Modulation of neurotransmitter release
Enzyme B	Moderate	Inhibition of metabolic pathway
Receptor C	Low	Minimal effect observed

Case Studies

• Neuroprotective Effects : In vitro studies have suggested that (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine may exhibit neuroprotective properties by modulating glutamate receptors, potentially reducing excitotoxicity in neuronal cells.
• Antimicrobial Activity : Preliminary investigations have indicated that the compound may possess antimicrobial properties, particularly against certain strains of bacteria. Further research is needed to quantify these effects and understand the underlying mechanisms.

Comparative Analysis with Similar Compounds

(3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine shares structural similarities with several other compounds. The following table highlights key comparisons:

Compound Name	Structural Features	Unique Aspects
(3-Methylbutan-2-yl)[1-(pyridin-2-yl)ethyl]amine	Ethanolamine core with a pyridine ring	Known for neuroprotective effects
(3-Methylbutan-2-yl)[1-(pyridin-3-yloxy)benzene]	Aromatic ether with pyridine substitution	Exhibits significant anti-inflammatory properties
(3-Methylbutan-2-yl)[1-(pyridin-3-ylyl)methyl]amine	Alkyl chain attached to a methyl-pyridine	Displays antimicrobial activity

The unique combination of its branched alkyl groups and the positioning of the pyridine ring differentiates (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine from these similar compounds, influencing its biological activity.

Future Directions in Research

Ongoing research aims to:

• Elucidate the detailed mechanisms of action through advanced molecular modeling techniques.
• Conduct in vivo studies to assess the therapeutic potential in disease models.
• Explore synthetic modifications to enhance efficacy and selectivity for specific biological targets.